Cas no 6691-83-4 (Cinobufaginol)

Cinobufaginol Properties

Names and Identifiers

• 16-(acetyloxy)-3,19-dihydroxy-14,15-epoxybufa-20,22-dienolide
• Cinobufaginol
• [(1R,2S,4R,5R,6R,7R,10S,11R,14S,16R)-14-hydroxy-11-(hydroxymethyl)-7-methyl-6-(6-oxopyran-3-yl)-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-5-yl] acetate
• AKOS040760332
• 6691-83-4
• ((1R,2S,4R,5R,6R,7R,10S,11R,14S,16R)-14-hydroxy-11-(hydroxymethyl)-7-methyl-6-(6-oxopyran-3-yl)-3-oxapentacyclo(8.8.0.02,4.02,7.011,16)octadecan-5-yl) acetate
• E88769
• 5beta-Bufa-20,22-dienolide, 14,15beta-epoxy-3beta,16beta,19-trihydroxy-, 16-acetate
• FS-7221
• DA-72229
• +Expand

• InChIKey： KDRVIPFIZZDLGB-CDIOGTMDSA-N
• Inchi： 1S/C26H34O7/c1-14(28)32-22-21(15-3-6-20(30)31-12-15)24(2)9-8-18-19(26(24)23(22)33-26)5-4-16-11-17(29)7-10-25(16,18)13-27/h3,6,12,16-19,21-23,27,29H,4-5,7-11,13H2,1-2H3/t16-,17+,18+,19-,21+,22-,23-,24-,25-,26-/m1/s1
• SMILES： O1[C@]2([H])[C@@]([H])([C@]([H])(C3=C([H])OC(C([H])=C3[H])=O)[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]4([H])[C@@]5(C([H])([H])O[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@@]5([H])C([H])([H])C([H])([H])[C@@]4([H])[C@]132)O[H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 458.230453g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 458.230453g/mol
• Monoisotopic Mass: 458.230453g/mol
• Topological Polar Surface Area: 106Ų
• Heavy Atom Count: 33
• Complexity: 941
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 458.5

Experimental Properties

• Boiling Point: 639.0±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±4.3 mmHg at 25°C
• Flash Point: 215.2±25.0 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3